1-Benzhydryl-4-(phenylsulfonyl)piperazine
Overview
Description
“1-Benzhydryl-4-(phenylsulfonyl)piperazine” is a chemical compound that has been studied in various research contexts . It is a derivative of 1-benzhydrylpiperazine .
Synthesis Analysis
The compound can be synthesized by the nucleophilic substitution of 1-benzhydrylpiperazine with 4-chlorophenylsulfonyl chloride . Another method involves the nucleophilic substitution of 1-benzhydrylpiperazine with benzenesulfonyl chloride .
Molecular Structure Analysis
The molecular structure of “this compound” has been investigated using X-ray crystallography . The piperazine ring is in a chair conformation. The geometry around the S atom is a distorted tetrahedron .
Scientific Research Applications
Cancer Research
1-Benzhydryl-4-(phenylsulfonyl)piperazine derivatives have shown promise in cancer research. A study synthesized several derivatives and tested their efficacy in inhibiting the proliferation of MDA-MB-231 breast cancer cells. One derivative, in particular, demonstrated significant inhibitory activity (Kumar et al., 2007).
Molecular Structure Analysis
The molecular structure of this compound has been extensively studied. One study involved synthesizing the compound and confirming its structure through X-ray crystallography, revealing a chair conformation of the piperazine ring and a distorted tetrahedral configuration around the sulfonyl moiety (Kumar et al., 2007).
Antimicrobial Research
This compound derivatives have also been explored for their antimicrobial properties. A range of hydrazones of this compound showed in vitro antibacterial and antifungal activities against various pathogens (Yung et al., 1971).
Metabolic Study
The metabolic processing of this compound, specifically Lu AA21004, a novel antidepressant, has been studied. This research identified the enzymes involved in its in vitro oxidative metabolism, providing insights into its pharmacokinetics (Hvenegaard et al., 2012).
Tumor Growth and Angiogenesis Inhibition
This compound derivatives were also evaluated for their ability to inhibit tumor growth and angiogenesis in mouse models. One of the derivatives showed significant tumor inhibitory and anti-angiogenic effects (Kumar et al., 2008).
Antibacterial Activity Study
Another study synthesized novel 1-Benzhydryl-piperazine sulfonamide and carboxamide derivatives, evaluating their antimicrobial activities. Several compounds exhibited potent antimicrobial activities compared to standard drugs (Kumar et al., 2008).
Mechanism of Action
Target of Action
The primary target of 1-Benzhydryl-4-(phenylsulfonyl)piperazine is the MDA-MB-231 human breast cancer cell proliferation . The compound has been designed to inhibit, retard, or reverse the process of multistage carcinogenesis .
Mode of Action
The compound interacts with its targets through a nucleophilic substitution reaction of 1-benzhydryl-piperazine with various sulfonyl chlorides . This interaction results in significant inhibitory activity, particularly in the case of the compound 1-benzhydryl-4-(4-tert-butyl-benzenesulfonyl)-piperazine .
Biochemical Pathways
The compound’s inhibitory effect on mda-mb-231 breast cancer cell proliferation suggests that it may impact pathways related to cell growth and division .
Result of Action
The primary result of the action of this compound is the inhibition of MDA-MB-231 breast cancer cell proliferation . This suggests that the compound may have potential therapeutic applications in the treatment of breast cancer.
Biochemical Analysis
Biochemical Properties
It is known that piperazine derivatives can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Piperazine derivatives have been found to have anti-tumor activity against colon, prostate, breast, lung, and leukemia tumors
Molecular Mechanism
It is known that piperazine derivatives can inhibit or activate enzymes and cause changes in gene expression
Properties
IUPAC Name |
1-(benzenesulfonyl)-4-benzhydrylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O2S/c26-28(27,22-14-8-3-9-15-22)25-18-16-24(17-19-25)23(20-10-4-1-5-11-20)21-12-6-2-7-13-21/h1-15,23H,16-19H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCDSUQYYFNWFDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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